methyl 5-[(2-chloro-4-methylbenzoyl)amino]-2-(4-morpholinyl)benzoate

• IUPAC Name: methyl 5-[(2-chloro-4-methylbenzoyl)amino]-2-morpholin-4-ylbenzoate
• InChI: InChI=1S/C20H21ClN2O4/c1-13-3-5-15(17(21)11-13)19(24)22-14-4-6-18(16(12-14)20(25)26-2)23-7-9-27-10-8-23/h3-6,11-12H,7-10H2,1-2H3,(H,22,24)
• InChI Key: GKPFGZSCAOUNFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC(=C(C=C2)N3CCOCC3)C(=O)OC)Cl
• Molecular Formula: C20H21ClN2O4
• Molecular Weight: 388.8 g/mol

Description

Methyl 5-[(2-chloro-4-methylbenzoyl)amino]-2-(4-morpholinyl)benzoate is a complex chemical compound. Research in this field primarily focuses on understanding its molecular structure, synthesis, and chemical properties.

Synthesis Analysis

While there isn't a direct study on the synthesis of methyl 5-[(2-chloro-4-methylbenzoyl)amino]-2-(4-morpholinyl)benzoate, related compounds have been synthesized using various methods. For example, a study on the synthesis of related benzamides explores the preparation and evaluation of various benzamide derivatives (Kato et al., 1992).

Molecular Structure Analysis

Research on similar compounds has shown the importance of molecular-electronic structure. For instance, studies on isomeric methyl benzoates reveal insights into how molecular structure can influence the formation of hydrogen-bonded sheets and chains in these compounds (Portilla, Mata, Cobo, Low, & Glidewell, 2007).

Chemical Reactions and Properties

Understanding the chemical reactions and properties of such compounds involves examining their behavior under various conditions. For example, the nucleophilic substitution reactions of methyl dichlorodinitrobenzoate with different amines, including morpholine, provide insights into reaction kinetics and thermodynamics (Fathalla & Hamed, 2006).